Cas no 1804300-48-8 (3-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804300-48-8
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4912292
• Update Time: 2025-06-12

3-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H7F3N2O/c1-6-7(2-4-13)14-5-3-8(6)15-9(10,11)12/h3,5H,2H2,1H3
• InChI Key： JWNHAGPLJMGGEO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CN=C(CC#N)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 3-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile

Introduction to 3-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804300-48-8) and Its Applications in Modern Chemical Biology

3-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. With the CAS number 1804300-48-8, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. The unique structural features of this molecule, including its trifluoromethoxy substituent and acetonitrile group, contribute to its remarkable reactivity and biological activity, making it an invaluable tool for medicinal chemists.

The trifluoromethoxy group is a key pharmacophore in many modern drugs due to its ability to enhance metabolic stability and binding affinity. In the context of 3-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile, this moiety plays a pivotal role in modulating the electronic properties of the pyridine ring, thereby influencing its interactions with biological targets. Recent studies have highlighted the compound's potential in developing novel antiviral and anti-inflammatory agents, where the trifluoromethoxy group contributes to improved pharmacokinetic profiles.

Furthermore, the acetonitrile substituent at the 2-position of the pyridine ring adds another layer of functionality to this molecule. Acetonitrile groups are frequently employed in medicinal chemistry due to their ability to serve as protecting groups or reactive sites in various synthetic pathways. In 3-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile, this group facilitates further derivatization, allowing for the creation of a diverse array of analogs with tailored biological properties. This flexibility has made it a preferred choice for researchers exploring structure-activity relationships (SAR) in drug discovery.

Recent advancements in computational chemistry have further illuminated the potential of 3-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile as a scaffold for drug development. Molecular docking studies have demonstrated its favorable interactions with enzymes and receptors involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity by improving hydrophobic interactions and reducing desolvation penalties upon binding.

The compound's utility extends beyond academic research; it has also been explored in industrial settings for the development of agrochemicals and specialty chemicals. The trifluoromethoxy-substituted pyridines are known for their stability under various environmental conditions, making them suitable for applications where long-term efficacy is required. Additionally, the acetonitrile group provides a handle for further functionalization, enabling the synthesis of complex molecules with specific agrochemical properties.

In conclusion, 3-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804300-48-8) represents a cornerstone in modern chemical biology and pharmaceutical research. Its unique structural attributes, coupled with its broad applicability, make it an indispensable tool for scientists working on cutting-edge therapeutics. As research continues to uncover new mechanisms of disease and innovative drug design strategies, compounds like 3-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile will undoubtedly play a pivotal role in shaping the future of medicine.